[(4Z,6Z,8S,9S,10Z,12S,13R,14S,16S)-13-hydroxy-8,14,19-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate

• Molecular Formula: C29H40N2O9
• Molecular Weight: 560.6 g/mol
• IUPAC Name: [(4Z,6Z,8S,9S,10Z,12S,13R,14S,16S)-13-hydroxy-8,14,19-trimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate
• InChI: InChI=1S/C29H40N2O9/c1-15-11-19-25(34)20(14-21(32)27(19)39-7)31-28(35)16(2)9-8-10-22(37-5)26(40-29(30)36)18(4)13-17(3)24(33)23(12-15)38-6/h8-10,13-15,17,22-24,26,33H,11-12H2,1-7H3,(H2,30,36)(H,31,35)/b10-8-,16-9-,18-13-/t15-,17-,22-,23-,24+,26-/m0/s1
• InChI Key: QTQAWLPCGQOSGP-UDFNCKOZSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H]([C@@H]([C@H](/C=C(\[C@@H]([C@H](/C=C\C=C(/C(=O)NC2=CC(=O)C(=C(C1)C2=O)OC)\C)OC)OC(=O)N)/C)C)O)OC
• Canonical SMILES: CC1CC(C(C(C=C(C(C(C=CC=C(C(=O)NC2=CC(=O)C(=C(C1)C2=O)OC)C)OC)OC(=O)N)C)C)O)OC
• synonyms: geldanamycin; geldanomycin

Description

Geldanamycin is a benzoquinone antineoplastic antibiotic isolated from the bacterium Streptomyces hygroscopicus. Geldanamycin binds to and inhibits the cytosolic chaperone functions of heat shock protein 90 (HSP90). HSP90 maintains the stability and functional shape of many oncogenic signaling proteins;  the inhibition of HSP90 promotes the proteasomal degradation of oncogenic signaling proteins that may be over-expressed or overactive in tumor cells. (NCI04)

Scientific Research Applications

Stereoselective Synthesis and Lipid Mediators

• A study by Hong et al. (2019) focused on the stereoselective synthesis of lipid mediators similar to the queried compound. They synthesized maresin-like lipid mediators, highlighting the importance of stereochemistry in the synthesis of biologically active compounds. This research is significant for understanding the synthesis and potential applications of compounds with similar structures to the queried chemical (Hong et al., 2019).

Antitumor Activity

• Adams et al. (1990) investigated the antitumor activity of anthracycline derivatives, which are structurally related to the queried compound. Their research demonstrated the effectiveness of these derivatives, particularly carbamate derivatives, in treating leukemia, showcasing the potential of similar compounds in oncology (Adams et al., 1990).

Maresin Biosynthesis and Anti-Inflammatory Actions

• Deng et al. (2014) identified a novel product, 13R,14S-dihydroxy-docosahexaenoic acid, from human macrophages, which is similar to the queried compound. This discovery emphasizes the role of such compounds in anti-inflammatory and pro-resolving actions, enhancing our understanding of inflammation resolution mechanisms (Deng et al., 2014).

Biosynthesis of Maresin Intermediate

• Freedman et al. (2020) explored the biosynthesis of a maresin intermediate that is structurally similar to the queried compound. They revealed novel pathways and regulatory mechanisms in maresin production, contributing to our knowledge of lipid mediator biosynthesis (Freedman et al., 2020).